Cas no 1210437-68-5 (Ethyl 5-bromo-1H-pyrrolo[2,3-b]pyridine-3-carboxylate)

Ethyl 5-bromo-1H-pyrrolo[2,3-b]pyridine-3-carboxylate structure
1210437-68-5 structure
Product Name:Ethyl 5-bromo-1H-pyrrolo[2,3-b]pyridine-3-carboxylate
CAS No:1210437-68-5
MF:C10H9BrN2O2
MW:269.094661474228
CID:2108993
Update Time:2023-08-04

Ethyl 5-bromo-1H-pyrrolo[2,3-b]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 5-bromo-1H-pyrrolo[2,3-b]pyridine-3-carboxylate
    • Ethyl 5-bromo-1H-pyrrolo[2,3-b]pyridine-3-carboxylate
    • Inchi: 1S/C10H9BrN2O2/c1-2-15-10(14)8-5-13-9-7(8)3-6(11)4-12-9/h3-5H,2H2,1H3,(H,12,13)
    • InChI Key: KPWKIXRLVSQXAU-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C2C(=C1)C(C(=O)OCC)=CN2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 250
  • Topological Polar Surface Area: 55

Ethyl 5-bromo-1H-pyrrolo[2,3-b]pyridine-3-carboxylate Related Literature

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